molecular formula C27H24 B8657161 Tribenzylbenzene CAS No. 143319-04-4

Tribenzylbenzene

Cat. No.: B8657161
CAS No.: 143319-04-4
M. Wt: 348.5 g/mol
InChI Key: CAULOKPIRVGVRU-UHFFFAOYSA-N
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Description

Tribenzylbenzene is a useful research compound. Its molecular formula is C27H24 and its molecular weight is 348.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

143319-04-4

Molecular Formula

C27H24

Molecular Weight

348.5 g/mol

IUPAC Name

1,2,3-tribenzylbenzene

InChI

InChI=1S/C27H24/c1-4-11-22(12-5-1)19-25-17-10-18-26(20-23-13-6-2-7-14-23)27(25)21-24-15-8-3-9-16-24/h1-18H,19-21H2

InChI Key

CAULOKPIRVGVRU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC2=C(C(=CC=C2)CC3=CC=CC=C3)CC4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

Two thousand one hundred and eighty (2,180) grams (2,060 cc) of benzyl alcohol and 1,560 g (1,780 cc) of benzene were introduced into a 10-liter flask, and 940 g of boron trifluoride gas was blown into the flask. The whole mass was transferred into an autoclave, agitated at 60° C. for 9 hours, heated, thereafter cooled and then separated into the lower layer (acid layer) and upper layer (oil layer). The upper layer (oil layer) was incorporated with 1.5 l of a 10% aqueous solution of sodium hydroxide, repeatedly agitated and washed eight times and then distilled to obtain 480 g of a distillate boiling in the range of 173°-176° C. at 72 mm Hg. This distillate had a boiling point of 261° C. at atmospheric pressure, 175° C. at 72 mm Hg, 149° C. at 29 mm Hg or 85° C. at 1 mm Hg, a specific gravity (30/4° C.) of 0.997, a viscosity of 0.01564 g/cm.sec (59° C.) ad a refractive index (nD25) of 1.570, and it was found to be diphenylmethane as the main ingredient from its NMR spectra and gas chromatography. The yield of the diphenylmethane was about 15% (about 460 g), and other distillates having a high boiling point such as dibenzylbenzene and tribenzylbenzene were produced in an amount of 989 g as by-products.
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